Cas no 132541-63-0 (3-Pentanone, 1,1'-(2,3,5,6-tetraethyl-1,4-phenylene)bis[4,4-dimethyl-)

• Product Name: 3-Pentanone, 1,1'-(2,3,5,6-tetraethyl-1,4-phenylene)bis[4,4-dimethyl-
• CAS No: 132541-63-0
• MF: C₂₈H₄₆O₂
• MW: 414.663649082184
• CID: 1230819
• PubChem ID: 14896099
• Update Time: 2025-04-20

3-Pentanone, 1,1'-(2,3,5,6-tetraethyl-1,4-phenylene)bis[4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4,4-dimethyl-3-oxopentyl)-2,3,5,6-tetraethylphenyl]-4,4-dimethylpentan-3-one
• 1,1'-(2,3,5,6-Tetraethyl-1,4-phenylene)bis(4,4-dimethylpentan-3-one)
• 132541-63-0
• DTXSID60565089
• 3-Pentanone, 1,1'-(2,3,5,6-tetraethyl-1,4-phenylene)bis[4,4-dimethyl-

• Inchi： 1S/C28H46O2/c1-11-19-20(12-2)24(16-18-26(30)28(8,9)10)22(14-4)21(13-3)23(19)15-17-25(29)27(5,6)7/h11-18H2,1-10H3
• InChI Key： PTXUYVGWMFXPOH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)CCC1C(CC)=C(CC)C(CCC(C(C)(C)C)=O)=C(CC)C=1CC

Computed Properties

• Exact Mass: 414.34998
• Monoisotopic Mass: 414.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14